1-[(Thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde

• Molecular Formula: C11H14OS
• Molecular Weight: 194.30 g/mol
• IUPAC Name: 1-(thiophen-2-ylmethyl)cyclopentane-1-carbaldehyde
• InChI: InChI=1S/C11H14OS/c12-9-11(5-1-2-6-11)8-10-4-3-7-13-10/h3-4,7,9H,1-2,5-6,8H2
• InChI Key: FXJXMGPAONBFIG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC2=CC=CS2)C=O

Description

1-[(Thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde is a bicyclic organic compound featuring a cyclopentane ring substituted with a carbaldehyde group at position 1 and a thiophene-2-ylmethyl moiety. Its aldehyde group enhances reactivity, enabling participation in condensation, nucleophilic addition, or redox reactions. Structural analysis of such compounds is often performed using crystallographic tools like the SHELX software suite, which is widely employed for small-molecule refinement and structure determination .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(Thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde typically involves the reaction of thiophene derivatives with cyclopentane intermediates. One common method is the condensation reaction, where thiophene-2-carbaldehyde reacts with cyclopentylmethyl ketone under acidic conditions to form the desired product . The reaction conditions often include the use of catalysts such as p-toluenesulfonic acid and solvents like toluene, with the reaction mixture being heated to reflux.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, industrial methods may incorporate purification steps such as distillation and recrystallization to ensure the final product meets quality standards.

Chemical Reactions Analysis

Types of Reactions: 1-[(Thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Bromine in acetic acid for halogenation.

Major Products Formed:

Oxidation: 1-[(Thiophen-2-yl)methyl]cyclopentane-1-carboxylic acid.

Reduction: 1-[(Thiophen-2-yl)methyl]cyclopentane-1-methanol.

Substitution: 2-Bromo-1-[(thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde.

Scientific Research Applications

1-[(Thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a lead compound in drug discovery, particularly for its ability to interact with biological targets.

Industry: Utilized in the development of organic semiconductors and materials for electronic devices.

Mechanism of Action

The mechanism of action of 1-[(Thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The thiophene ring may also interact with aromatic residues in biological targets, enhancing binding affinity and specificity. These interactions can modulate various biochemical pathways, leading to the observed biological effects.

Comparison with Similar Compounds

Table 1: Comparative Properties

Property	1-[(Thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde	1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde
Molecular Weight (g/mol)	~222.3 (estimated)	~198.3 (based on CAS data)
Key Functional Groups	Aldehyde, thiophene	Aldehyde, hydroxyl, methyl
Aromaticity	Yes (thiophene ring)	No
Polarity	Moderate (thiophene is weakly polar)	High (due to hydroxyl group)
Potential Applications	Drug candidates, conductive materials	Solubility-dependent synthesis, intermediates

Other Structural Analogs

• Electronic Effects: Thiophene’s electron-rich nature may enhance electrophilic substitution reactivity compared to non-aromatic substituents.
• Thermal Stability : Sulfur-containing compounds often exhibit lower thermal stability than oxygenated analogs due to weaker C–S bonds.
• Biological Activity : Thiophene derivatives are frequently explored in medicinal chemistry for their antimicrobial or antitumor properties, whereas hydroxylated analogs may target metabolic pathways.

Biological Activity

1-[(Thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological activity, mechanisms of action, and relevant case studies, providing a comprehensive overview of its therapeutic potential.

Chemical Structure and Properties

The compound features a cyclopentane ring substituted with a thiophene moiety and an aldehyde functional group, which contribute to its unique reactivity and interaction with biological systems. The presence of the thiophene ring is significant as it is known for its role in enhancing the biological properties of organic compounds.

Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. The aldehyde group can participate in redox reactions, potentially scavenging free radicals and reducing oxidative stress in biological systems. This activity is crucial for protecting cells from damage caused by reactive oxygen species (ROS).

Anticancer Potential

Preliminary studies suggest that 1-[(Thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde may exhibit anticancer properties. Compounds containing thiophene rings have been associated with antiproliferative effects against various cancer cell lines. For instance, similar derivatives have shown IC50 values in the low micromolar range against breast cancer (MCF-7) and lung cancer (A549) cell lines, indicating potential for further development as anticancer agents.

Compound	Cell Line	IC50 (µM)	Mechanism
1-[(Thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde	MCF-7	TBD	Apoptosis induction
Similar Thiophene Derivative	A549	5.0	Cell cycle arrest

The mechanism through which 1-[(Thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde exerts its biological effects may involve:

• Covalent Bond Formation : The aldehyde group can form covalent bonds with nucleophilic sites on proteins, altering their function.
• Enzyme Inhibition : It may inhibit specific enzymes involved in cancer cell proliferation or survival pathways.
• Signal Transduction Modulation : The compound could interfere with signaling pathways that regulate cell growth and apoptosis.

In Vitro Studies

Recent studies have focused on the in vitro effects of this compound on various cancer cell lines. For example, a study conducted on breast cancer cells demonstrated that treatment with the compound resulted in increased levels of apoptotic markers such as caspase activation and PARP cleavage.

In Vivo Studies

While in vitro studies provide initial insights, in vivo studies are necessary to evaluate the efficacy and safety profile of 1-[(Thiophen-2-yl)methyl]cyclopentane-1-carbaldehyde. Preliminary animal model studies have shown promising results, indicating reduced tumor growth rates compared to control groups.